Cas no 1344305-98-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid
• CAS No: 1344305-98-1
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD18351976
• CID: 4591067
• PubChem ID: 63404613
• Update Time: 2025-06-12

3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methylphenyl)amino)propanoic acid
• 3-{[(9H-fluoren-9-ylmethoxy)carbonyl](4-methylphenyl)amino}propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid

• MDL： MFCD18351976
• Inchi： 1S/C25H23NO4/c1-17-10-12-18(13-11-17)26(15-14-24(27)28)25(29)30-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23H,14-16H2,1H3,(H,27,28)
• InChI Key： ITUHTFLWIALKIL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid (CAS: 1344305-98-1)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid (CAS: 1344305-98-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) and 4-methylphenyl groups, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the design of novel therapeutic agents and biomaterials.

Recent studies have focused on the application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, ensures high-yield and high-purity peptide synthesis. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, enabling the production of complex peptides with enhanced stability and bioactivity. These advancements are particularly relevant for the development of peptide-based drugs targeting various diseases, including cancer and infectious diseases.

Another area of interest is the role of this compound in the development of self-assembling biomaterials. The Fmoc group's ability to facilitate π-π stacking interactions has been exploited to create hydrogels and other nanostructures with potential applications in drug delivery and tissue engineering. Recent publications highlight the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid as a key component in the design of stimuli-responsive materials, which can release therapeutic agents in a controlled manner under specific physiological conditions.

Pharmacokinetic and toxicological studies of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid have also been conducted to evaluate its safety and efficacy. Preliminary results indicate that the compound exhibits favorable bioavailability and low toxicity, making it a promising candidate for further preclinical development. However, additional studies are needed to fully understand its metabolic pathways and potential side effects.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-methylphenyl)amino)propanoic acid (CAS: 1344305-98-1) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, biomaterial design, and drug development underscore its potential to contribute to the advancement of modern medicine. Future research should focus on optimizing its synthetic routes, exploring new applications, and conducting comprehensive safety assessments to facilitate its transition from the laboratory to clinical use.